Ethyl 4-({[(2,4-dimethylphenyl)carbamoyl]methyl}sulfanyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate

• IUPAC Name: ethyl 4-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C20H21N3O3S2/c1-5-26-20(25)17-13(4)16-18(21-10-22-19(16)28-17)27-9-15(24)23-14-7-6-11(2)8-12(14)3/h6-8,10H,5,9H2,1-4H3,(H,23,24)
• InChI Key: RVROZQDIHUJQHU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(S1)N=CN=C2SCC(=O)NC3=C(C=C(C=C3)C)C)C
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a carbamoyl group, a sulfanyl group, and a carboxylate group. It also contains a thieno[2,3-d]pyrimidine ring, which is a type of heterocyclic compound that is often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thieno[2,3-d]pyrimidine ring and the introduction of the various functional groups. Without specific information on the synthesis of this exact compound, it’s difficult to provide a detailed analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[2,3-d]pyrimidine ring and the various functional groups would significantly influence its structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For example, the carbamoyl group might undergo hydrolysis, and the sulfanyl group might participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility might be affected by the presence of the polar carboxylate group.

Future Directions

Future research on this compound might focus on exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.